Cas no 19532-39-9 (1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 19532-39-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD11193599
• CID: 908194
• PubChem ID: 14129286
• Update Time: 2025-11-02

1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-p-tolyl-1H-pyrazole-3-carboxylic acid
• 1-(4-Methylphenyl)-1H-pyrazole-3-carboxylic acid
• 1-(4-methylphenyl)-1H-pyrazole-3-carboxylicacid
• EN300-337921
• 19532-39-9
• 1-(4-methylphenyl)pyrazole-3-carboxylic acid
• AM20030269
• 1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid

• MDL： MFCD11193599
• Inchi： 1S/C11H10N2O2/c1-8-2-4-9(5-3-8)13-7-6-10(12-13)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： NOVBSGSCYSNIKR-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid

Comprehensive Guide to 1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 19532-39-9): Properties, Applications, and Market Insights

1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 19532-39-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a carboxylic acid functional group attached to the pyrazole ring, which is further substituted with a 4-methylphenyl group. The unique structural characteristics of this compound make it valuable for various synthetic applications, particularly in the development of bioactive molecules.

The molecular formula of 1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid is C₁₁H₁₀N₂O₂, with a molecular weight of 202.21 g/mol. Its pyrazole-carboxylic acid backbone contributes to its versatility in chemical reactions, enabling it to serve as a key intermediate in the synthesis of more complex compounds. Researchers often explore its potential in creating heterocyclic compounds, which are crucial in drug discovery and material science.

One of the most common questions about 1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while being less soluble in water. Its stability is generally high under standard laboratory conditions, making it suitable for long-term storage when kept in a cool, dry environment.

In recent years, the demand for pyrazole-based compounds like 1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid has surged due to their applications in medicinal chemistry. This compound is frequently utilized as a building block for the synthesis of potential anti-inflammatory agents, antimicrobial drugs, and kinase inhibitors. Its structural motif is often found in molecules designed to target specific enzymes or receptors, highlighting its importance in modern drug development.

Another area where 1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid shows promise is in agrochemical research. The pyrazole ring is a common feature in many pesticides and herbicides, and modifications to this core structure can lead to compounds with enhanced efficacy and reduced environmental impact. Researchers are actively investigating derivatives of this compound for their potential use in sustainable agriculture, aligning with the growing global focus on eco-friendly crop protection solutions.

The synthesis of 1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions, starting from readily available precursors. One common method includes the condensation of 4-methylphenylhydrazine with a suitable β-keto ester, followed by hydrolysis to yield the desired carboxylic acid. Advanced purification techniques such as column chromatography or recrystallization are often employed to ensure high purity, which is critical for research and industrial applications.

Market trends indicate a steady increase in the demand for 1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid, particularly from pharmaceutical and agrochemical companies. The compound's role as a versatile intermediate has made it a valuable asset in the synthesis of novel bioactive molecules. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality control measures to meet the needs of the global research community.

For researchers working with 1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid, proper handling and storage are essential to ensure its longevity and performance. It is recommended to store the compound in airtight containers under inert gas conditions to prevent degradation. Safety data sheets (SDS) should always be consulted before use, and standard laboratory safety protocols must be followed to minimize risks associated with chemical handling.

In conclusion, 1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 19532-39-9) is a compound of significant interest in both academic and industrial research. Its unique chemical properties and broad applicability make it a valuable tool for scientists exploring new frontiers in medicinal and agrochemical sciences. As research continues to uncover new potential uses for this compound, its importance in the field of organic chemistry is expected to grow even further.